3-{[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-[[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl]-7-methoxyquinazolin-4-one
• InChI: InChI=1S/C19H20FN5O2/c1-27-14-2-3-15-17(8-14)23-12-25(19(15)26)10-13-4-6-24(7-5-13)18-16(20)9-21-11-22-18/h2-3,8-9,11-13H,4-7,10H2,1H3
• InChI Key: WZXDGVXSBYDAIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)C4=NC=NC=C4F
• Molecular Formula: C19H20FN5O2
• Molecular Weight: 369.4 g/mol
• CAS No.: 2549029-92-5

Description

Structure and Functional Groups: This compound features a 3,4-dihydroquinazolin-4-one core substituted with a 7-methoxy group and a piperidin-4-ylmethyl moiety. The fluoropyrimidine substituent may enhance binding affinity to biological targets, such as enzymes or receptors, due to its electronegativity and steric profile.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Analog: BE99196 (CAS 2549029-18-5)

Structure :

• Core : Identical 3,4-dihydroquinazolin-4-one with 7-methoxy substitution.
• Substituent Variation : The piperidine-linked group is a 2,4-dimethylthiazol-5-ylmethyl instead of 5-fluoropyrimidin-4-yl.

Implications :

• Electron Effects : The thiazole ring in BE99196 introduces sulfur-based aromaticity and methyl groups, which may reduce polarity compared to the fluoropyrimidine in the target compound.
• Bioavailability : Thiazole derivatives often exhibit improved metabolic stability due to resistance to oxidative degradation, whereas fluoropyrimidines may enhance target binding through fluorine-specific interactions .

Piperidine-Substituted Analog: DMPI and CDFII

Structures :

• DMPI : 3-{1-[(2,3-Dimethylphenyl)methyl]piperidin-4-yl}-1-methyl-2-pyridin-4-yl-1H-indole.
• CDFII : 2-(2-Chlorophenyl)-3-[1-(2,3-dimethylbenzyl)piperidin-4-yl]-5-fluoro-1H-indole.

Key Differences :

• Core: Indole vs.
• Substituents : Both feature bulky aromatic groups on the piperidine ring (e.g., dimethylphenyl, chlorophenyl), contrasting with the target compound’s fluoropyrimidine.

Biological Relevance :
DMPI and CDFII act as carbapenem synergists against MRSA, suggesting that the piperidine-aromatic substituent motif is critical for disrupting bacterial resistance mechanisms. The target compound’s fluoropyrimidine group may offer enhanced selectivity or potency due to fluorine’s electronegativity .

Quinazolinone Derivative: 3-(2-Ethylphenyl)-2-methyl-3,4-dihydroquinazolin-4-one

Structure :

• Core : Same 3,4-dihydroquinazolin-4-one.
• Substituents : Lacks the piperidine-fluoropyrimidine chain; instead, it has a 2-ethylphenyl group at position 3 and a methyl group at position 2.

Functional Impact :

• Target Specificity : Absence of the piperidine-fluoropyrimidine chain may limit interactions with kinase or protease targets reliant on nitrogen-rich binding pockets .

Structural and Functional Comparison Table

Compound Name	Core Structure	Key Substituents	Biological Activity/Inference	Reference
Target Compound	3,4-Dihydroquinazolin-4-one	7-Methoxy, [1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl	Potential antimicrobial synergist
BE99196	3,4-Dihydroquinazolin-4-one	7-Methoxy, [1-(2,4-dimethylthiazol-5-yl)methylpiperidin-4-yl]methyl	Improved metabolic stability
DMPI	Indole	Piperidin-4-yl with 2,3-dimethylbenzyl, pyridin-4-yl	MRSA carbapenem synergist
3-(2-Ethylphenyl)-2-methyl-3,4-dihydroquinazolin-4-one	3,4-Dihydroquinazolin-4-one	2-Methyl, 3-(2-ethylphenyl)	Enhanced lipophilicity

Key Research Findings and Implications

• Fluorine’s Role : The 5-fluoropyrimidine group in the target compound may confer stronger target binding compared to thiazole (BE99196) or benzyl (DMPI) substituents due to fluorine’s electronegativity and van der Waals interactions .
• Piperidine Flexibility : The piperidine linker in all analogs allows conformational adaptability, critical for interacting with deep binding pockets in enzymes or receptors.
• Synthetic Feasibility : Microwave-assisted synthesis (as seen in thiazolo[4,5-d]pyrimidine derivatives) could be optimized for the target compound to improve yield and purity .